molecular formula C14H18N2O4 B1305065 Methyl 4-(cyclohexylamino)-3-nitrobenzoate CAS No. 503859-26-5

Methyl 4-(cyclohexylamino)-3-nitrobenzoate

Cat. No.: B1305065
CAS No.: 503859-26-5
M. Wt: 278.3 g/mol
InChI Key: RKLPKKOKDXVKFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-(cyclohexylamino)-3-nitrobenzoate is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Improvement Methods

The synthesis of compounds closely related to methyl 4-(cyclohexylamino)-3-nitrobenzoate, such as methyl 4-butyrylamino-3-methy-5-nitrobenzoate and 4-butyrylamino-3-methyl-5-nitrobenzoate, has been a subject of research. For instance, Cai Chun (2004) explored an improved method of synthesis, achieving a high yield above 80% and highlighting benefits like lower production costs and high-quality output (Cai Chun, 2004). Similarly, Ren Li-jun (2008) reported an 88% yield using an improved synthetic procedure that demonstrated high efficiency and cost-effectiveness (Ren Li-jun, 2008).

Chemical Education and Experimentation

The compound has also been utilized in educational contexts. Kam et al. (2020) described the synthesis of 4-amino-3-nitrobenzoic acid methyl ester, a simple Fischer esterification reaction, as an experiment in introductory organic chemistry courses. This approach demonstrated a practical application in a teaching environment and provided a visible example of chemical reactions and processes (Kam, Levonis, & Schweiker, 2020).

Potential Therapeutic Applications

In the medical field, 4-methyl-3-nitrobenzoic acid, a structurally similar compound, has been identified as an inhibitor of cancer cell migration. Peng Chen et al. (2011) discovered its potential as an inhibitor in the context of non-small cell lung cancer, suggesting possibilities for its development into an antimetastasis drug (Chen et al., 2011).

Chemical Properties and Analysis

Research has also focused on understanding the chemical properties of similar compounds. For instance, the solubility and thermodynamics of 3-methyl-4-nitrobenzoic acid in various solvents were studied by Wu et al. (2016), providing insights into its physical and chemical behavior and aiding in process optimization (Wu, Di, Zhang, & Zhang, 2016).

Crystal Structure Analysis

Studies on the crystal structures of similar compounds have been conducted. Portilla et al. (2007) investigated the hydrogen-bonded chains in methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, revealing detailed insights into the molecular structure and intermolecular interactions (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).

Pharmaceutical Intermediates

Qiu Zhi-qiang (2007) synthesized pharmaceutical intermediates from 3-methyl-4-nitrobenzoic acid, including the mentioned compound. This research underlines the importance of such compounds in the pharmaceutical industry, particularly in the development of new drugs (Qiu Zhi-qiang, 2007).

Properties

IUPAC Name

methyl 4-(cyclohexylamino)-3-nitrobenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N2O4/c1-20-14(17)10-7-8-12(13(9-10)16(18)19)15-11-5-3-2-4-6-11/h7-9,11,15H,2-6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKLPKKOKDXVKFJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)NC2CCCCC2)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40388036
Record name methyl 4-(cyclohexylamino)-3-nitrobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40388036
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

278.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

503859-26-5
Record name methyl 4-(cyclohexylamino)-3-nitrobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40388036
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of methyl 4-chloro-3-nitrobenzoate (5.00 g, 23.2 mmol), cylohexylamine (3.98 mL, 34.8 mmol), and triethylamine (4.8 ML, 35 mmol) in acetonitrile (75 mL) was reluxed for 22 h under an argon atmosphere. The reaction mixture was concentrated to a volume of ˜20 mL and the precipitated solid was filtered. The filtrate was diluted with ethyl acetate and was washed with 1M citric acid (1×) followed by saturated NaHCO3 (1×). The organic layer was dried (MgSO4) and concentrated on a rotary evaporator. The residue was purified by column chromatography (silica gel, 50-70% dichloromethane/hexanes (v/v)) to give compound 45 as a yellow solid (6.32 g, 98%). ESI-MS m/e 279.2 (M+1).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.98 mL
Type
reactant
Reaction Step One
Quantity
35 mmol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Yield
98%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 4-(cyclohexylamino)-3-nitrobenzoate
Reactant of Route 2
Reactant of Route 2
Methyl 4-(cyclohexylamino)-3-nitrobenzoate
Reactant of Route 3
Reactant of Route 3
Methyl 4-(cyclohexylamino)-3-nitrobenzoate
Reactant of Route 4
Reactant of Route 4
Methyl 4-(cyclohexylamino)-3-nitrobenzoate
Reactant of Route 5
Reactant of Route 5
Methyl 4-(cyclohexylamino)-3-nitrobenzoate
Reactant of Route 6
Reactant of Route 6
Methyl 4-(cyclohexylamino)-3-nitrobenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.